Cas no 64461-90-1 (Benzene, 2-(3,5-dimethoxy-4-nitrophenoxy)-1,3,5-trimethoxy-4-nitro-)
64461-90-1 structure
Product Name:Benzene, 2-(3,5-dimethoxy-4-nitrophenoxy)-1,3,5-trimethoxy-4-nitro-
CAS No:64461-90-1
MF:C17H18N2O10
MW:410.332225322723
CID:389761
PubChem ID:71371782
Update Time:2025-04-19
Benzene, 2-(3,5-dimethoxy-4-nitrophenoxy)-1,3,5-trimethoxy-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 2-(3,5-dimethoxy-4-nitrophenoxy)-1,3,5-trimethoxy-4-nitro-
- 2-(3,5-dimethoxy-4-nitrophenoxy)-1,3,5-trimethoxy-4-nitrobenzene
- DTXSID60794695
- 64461-90-1
-
- Inchi: 1S/C17H18N2O10/c1-24-10-6-9(7-11(25-2)14(10)18(20)21)29-16-13(27-4)8-12(26-3)15(19(22)23)17(16)28-5/h6-8H,1-5H3
- InChI Key: MXAVHENAECNDDN-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=C(C=1)OC)[N+](=O)[O-])OC)C1C(=CC(=C(C=1OC)[N+](=O)[O-])OC)OC
Computed Properties
- Exact Mass: 410.09614478g/mol
- Monoisotopic Mass: 410.09614478g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 539
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 147Ų
Benzene, 2-(3,5-dimethoxy-4-nitrophenoxy)-1,3,5-trimethoxy-4-nitro- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
64461-90-1 (Benzene, 2-(3,5-dimethoxy-4-nitrophenoxy)-1,3,5-trimethoxy-4-nitro-) Related Products
- 2216-12-8(1-nitro-2-phenoxybenzene)
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- 3962-77-4(2,5-Dinitroanisole)
- 4920-84-7(2,4-Dimethoxy-1-nitrobenzene)
- 14227-18-0(1,3,5-Trimethoxy-2-nitrobenzene)
- 15174-02-4(4-Methoxy-3-nitrophenol)
- 16292-95-8(3-Methoxy-4-nitrophenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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